Cas no 1955561-65-5 (4-(2-methoxyethoxy)-3-methylbenzene-1-sulfonyl fluoride)

• Product Name: 4-(2-methoxyethoxy)-3-methylbenzene-1-sulfonyl fluoride
• CAS No: 1955561-65-5
• MF: C₁₀H₁₃FO₄S
• MW: 248.271225690842
• MDL: MFCD28968606
• CID: 5221492
• PubChem ID: 122236145
• Update Time: 2025-05-27

4-(2-methoxyethoxy)-3-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methoxyethoxy)-3-methylbenzenesulfonyl fluoride
• 4-(2-methoxyethoxy)-3-methylbenzene-1-sulfonyl fluoride

• MDL： MFCD28968606
• Inchi： 1S/C10H13FO4S/c1-8-7-9(16(11,12)13)3-4-10(8)15-6-5-14-2/h3-4,7H,5-6H2,1-2H3
• InChI Key： WRTLHWVVWRCSFX-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=C(OCCOC)C(C)=C1

Additional information on 4-(2-methoxyethoxy)-3-methylbenzene-1-sulfonyl fluoride

Recent Advances in the Study of 4-(2-Methoxyethoxy)-3-methylbenzene-1-sulfonyl Fluoride (CAS: 1955561-65-5)

4-(2-Methoxyethoxy)-3-methylbenzene-1-sulfonyl fluoride (CAS: 1955561-65-5) is a sulfonyl fluoride derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound is particularly notable for its role as a covalent inhibitor, targeting serine hydrolases and other nucleophilic residues in proteins. Recent studies have explored its potential applications in drug discovery, chemical proteomics, and the development of activity-based probes (ABPs).

The compound's unique chemical structure, featuring a sulfonyl fluoride warhead and a methoxyethoxy side chain, enables selective and irreversible binding to active-site serine residues in enzymes. This property has been leveraged in the design of covalent inhibitors for various therapeutic targets, including proteases and esterases. Recent research has highlighted its utility in profiling enzyme activities in complex biological systems, providing insights into enzyme function and inhibitor selectivity.

One of the key advancements in the study of 4-(2-methoxyethoxy)-3-methylbenzene-1-sulfonyl fluoride is its application in chemical proteomics. Researchers have utilized this compound to identify and characterize serine hydrolases in cell lysates and living systems. By coupling the sulfonyl fluoride moiety with reporter tags, such as biotin or fluorescent dyes, scientists have developed ABPs that enable the visualization and quantification of enzyme activities. These tools have proven invaluable in understanding disease mechanisms and identifying novel drug targets.

In addition to its use in chemical proteomics, this compound has shown promise in the development of covalent drugs. Covalent inhibitors, which form irreversible bonds with their targets, offer advantages such as prolonged pharmacodynamic effects and reduced dosing frequency. Recent studies have explored the optimization of 4-(2-methoxyethoxy)-3-methylbenzene-1-sulfonyl fluoride derivatives to enhance their selectivity and potency. For example, modifications to the methoxyethoxy side chain have been investigated to improve binding affinity and reduce off-target effects.

Despite its potential, challenges remain in the application of 4-(2-methoxyethoxy)-3-methylbenzene-1-sulfonyl fluoride. Issues such as off-target reactivity and potential toxicity need to be addressed through careful design and evaluation. Recent work has focused on developing strategies to mitigate these risks, including the use of prodrug approaches and the incorporation of selectivity filters. These efforts aim to maximize the therapeutic potential of sulfonyl fluoride-based inhibitors while minimizing adverse effects.

Looking ahead, the continued exploration of 4-(2-methoxyethoxy)-3-methylbenzene-1-sulfonyl fluoride and related compounds holds great promise for advancing chemical biology and drug discovery. Future research directions may include the development of next-generation ABPs, the discovery of new enzyme targets, and the translation of covalent inhibitors into clinical candidates. As the field progresses, this compound is likely to remain a valuable tool for unraveling the complexities of enzyme function and enabling the design of innovative therapeutics.